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Compound of Interest

Compound Name: Demethoxymatteucinol

Cat. No.: B1203457

Essential Safety and Handling Guide for
Demethoxymatteucinol

Disclaimer: A specific Safety Data Sheet (SDS) for Demethoxymatteucinol is not readily
available in public databases. The following guidance is based on best practices for handling
flavonoid compounds and chemical powders with unknown toxicity. Researchers should always
consult with their institution's Environmental Health and Safety (EHS) department for specific
protocols.

Demethoxymatteucinol is a flavonoid, a class of natural products with diverse biological
activities. While many dietary flavonoids are considered safe, the toxicological properties of
purified, research-grade Demethoxymatteucinol have not been extensively studied.
Therefore, it is prudent to handle this compound with care, minimizing exposure until more
specific safety data becomes available.

Personal Protective Equipment (PPE) and Engineering
Controls

To ensure the safety of laboratory personnel, a combination of engineering controls and
personal protective equipment should be utilized when handling Demethoxymatteucinol.

Engineering Controls:
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o Chemical Fume Hood: All procedures that may generate dust or aerosols, such as weighing,
transferring, and preparing solutions, should be performed in a certified chemical fume hood.

o Ventilated Balance Enclosure: For weighing small quantities, a ventilated balance enclosure
can provide an additional layer of protection.

Personal Protective Equipment (PPE):

e Eye and Face Protection: Chemical splash goggles or safety glasses with side shields are
mandatory. A face shield should be worn in situations where there is a greater risk of
splashes.

» Skin Protection: A laboratory coat should be worn at all times. Disposable nitrile gloves are
required for handling the compound and its solutions. It is recommended to change gloves
every 30-60 minutes or immediately if they become contaminated.[1]

o Respiratory Protection: When handling the powder outside of a fume hood or if there is a risk
of aerosolization, a NIOSH-approved N95 respirator or higher should be used to prevent
inhalation.[2] Surgical masks do not offer adequate protection from chemical dusts.[1]

The following table summarizes the recommended PPE for various handling scenarios:
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Activity

Eye/Face Protection

Skin Protection

Respiratory
Protection

Storage and Transport

Safety glasses

Lab coat, Nitrile

gloves

Not generally required

Weighing Powder

Chemical splash

goggles

Lab coat, Nitrile

gloves

N95 respirator (if not

in fume hood)

Preparing Solutions

Chemical splash

goggles

Lab coat, Nitrile

gloves

Recommended if not

in fume hood

General Handling

Safety glasses

Lab coat, Nitrile

Not generally required

gloves if in solution
Spill Cleanup Chemical splash Lab coat, Nitrile N95 respirator or
(Powder) goggles, Face shield gloves higher
Spill Cleanup Chemical splash Lab coat, Nitrile )
_ Not generally required
(Solution) goggles gloves

Operational Plan: Step-by-Step Handling Procedures

A systematic approach is crucial for the safe handling of Demethoxymatteucinol.

1. Preparation:

e Read and understand the safety procedures outlined here and any internal laboratory

protocols.

e Ensure a chemical fume hood is available and functioning correctly.
o Gather all necessary equipment, including spatulas, weighing paper, glassware, and

solvents.

o Put on all required personal protective equipment.

2. Weighing the Compound:

o Perform this task in a chemical fume hood or a ventilated balance enclosure to contain any

dust.[3]

o Use a micro-spatula to carefully transfer the desired amount of Demethoxymatteucinol
powder onto weighing paper or into a suitable container.
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e Avoid any actions that could create dust clouds.
o Clean the balance and surrounding area with a damp cloth after use to remove any residual
powder.

3. Preparing Solutions:

 In a chemical fume hood, add the weighed Demethoxymatteucinol powder to the
appropriate solvent in a labeled container.

» Cap the container and mix by vortexing or sonicating until the compound is fully dissolved.

e Ensure the container is clearly labeled with the compound name, concentration, solvent, and
date of preparation.

4. Storage:

o Store Demethoxymatteucinol powder in a tightly sealed, labeled container.
o To prevent degradation from light and air, store in a cool, dark, and dry place, such as a
desiccator at -20°C for short-term and -80°C for long-term storage.[3]

Disposal Plan

All waste materials contaminated with Demethoxymatteucinol should be treated as chemical
waste and disposed of according to institutional and local regulations.

e Solid Waste:

o Contaminated items such as gloves, weighing paper, and disposable plasticware should
be collected in a designated, labeled solid chemical waste container.

o Empty containers of the compound should be triple-rinsed with a suitable solvent, and the
rinsate collected as liquid chemical waste. The defaced, empty container can then be
disposed of in the regular trash.[4][5]

e Liquid Waste:

o Unused solutions of Demethoxymatteucinol and the solvent used for rinsing glassware
should be collected in a labeled liquid chemical waste container.

o Do not dispose of Demethoxymatteucinol solutions down the drain.[6]
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Emergency Procedures

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
Spill:

o Powder: Gently cover the spill with absorbent paper towels to avoid raising dust. Moisten
the towels with water and carefully wipe up the spill. Clean the area with soap and water.
Place all cleanup materials in a sealed bag for chemical waste disposal.

o Solution: Absorb the spill with an inert material (e.g., vermiculite, sand, or absorbent pads).
Collect the absorbed material and place it in a sealed container for chemical waste

disposal.

Safe Handling Workflow for Demethoxymatteucinol
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Safe Handling Workflow for Demethoxymatteucinol
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Caption: Workflow for the safe handling of Demethoxymatteucinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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